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Compound of Interest

Compound Name: H-Met-His-OH

Cat. No.: B084391 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling

the dipeptide L-Methionyl-L-Histidine (H-Met-His-OH), CAS Number 14486-12-5. Adherence to

these procedures is critical for ensuring personal safety, maintaining research integrity, and

promoting a secure laboratory environment.

Personal Protective Equipment (PPE)
While a specific Safety Data Sheet (SDS) for H-Met-His-OH is not readily available, a

comprehensive PPE strategy can be formulated based on the known properties of its

constituent amino acids, L-Methionine and L-Histidine, and general guidelines for handling

peptides. The following table summarizes the recommended PPE.
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required to protect against

dust particles and potential

splashes. Should meet

appropriate national standards.

Hand Protection Disposable Nitrile Gloves

Minimum requirement for

incidental contact. Gloves

should be inspected before

use and removed promptly if

contaminated.[1]

Body Protection Laboratory Coat

Standard lab coats are

required to protect skin and

clothing from potential

contamination.

Respiratory Protection Dust Mask/Respirator

Recommended when weighing

and handling the lyophilized

powder to prevent inhalation of

fine particles.[2]

Operational Plan: Handling and Storage
Proper handling and storage are crucial for maintaining the integrity and stability of H-Met-His-
OH.

Storage of Lyophilized Powder:

For long-term storage, keep the lyophilized peptide at -20°C or colder in a tightly sealed

container, protected from light.[3]

Peptides containing Methionine are susceptible to oxidation; consider storing in an oxygen-

free atmosphere.[3]

Since peptides can be hygroscopic, allow the vial to warm to room temperature in a

desiccator before opening to prevent moisture absorption.
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Reconstitution of Lyophilized Powder:

The following is a step-by-step protocol for the reconstitution of lyophilized H-Met-His-OH:

Equilibration: Allow the vial of lyophilized peptide to reach room temperature in a desiccator

before opening. This prevents condensation from forming inside the vial.

Solvent Selection: The choice of solvent depends on the peptide's properties. For a dipeptide

like H-Met-His-OH, sterile water, phosphate-buffered saline (PBS), or other aqueous buffers

are generally suitable.

Solvent Addition: Using a sterile pipette, slowly add the calculated volume of solvent to the

vial. To avoid foaming or peptide aggregation, gently run the solvent down the side of the

vial.

Dissolution: Gently swirl or rock the vial to dissolve the peptide. If necessary, sonication can

be used to aid dissolution. Avoid vigorous shaking, as this can denature the peptide.

Aliquotting: Once the peptide is fully dissolved, it is recommended to create single-use

aliquots to avoid repeated freeze-thaw cycles, which can degrade the peptide.

Storage of Reconstituted Peptide: Store the aliquoted peptide solutions at -20°C or -80°C.

Peptide solutions are significantly less stable than their lyophilized form.

Disposal Plan
All materials that have come into contact with H-Met-His-OH, including used vials, pipette tips,

and gloves, should be treated as chemical waste.

Solid Waste: Collect all contaminated solid materials in a designated and clearly labeled

hazardous waste container.

Aqueous Waste: Collect aqueous solutions containing the peptide as chemical waste. Do not

pour down the drain.

Disposal Method: Follow all federal, state, and local environmental regulations for chemical

waste disposal. A common method for peptide disposal is to dissolve the material in a
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combustible solvent and incinerate it in a chemical incinerator equipped with an afterburner

and scrubber.

Quantitative Toxicological Data
While specific toxicological data for H-Met-His-OH is not available, the acute oral toxicity data

for its constituent amino acids are presented below. It is important to note that the toxicity of the

dipeptide may differ from its individual components.

Substance CAS Number LD50 (Oral, Rat)

L-Methionine 63-68-3 > 36,000 mg/kg

L-Histidine 71-00-1 > 15,000 mg/kg

HGF/Met Signaling Pathway
H-Met-His-OH may be studied in the context of the Hepatocyte Growth Factor (HGF)/Met

signaling pathway, which is crucial for various cellular processes. The diagram below illustrates

a simplified overview of this pathway.
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Simplified HGF/Met Signaling Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b084391#personal-protective-equipment-for-handling-
h-met-his-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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